Cas no 1019533-31-3 (2-{1-(pentan-3-yl)aminoethyl}phenol)

• Product Name: 2-{1-(pentan-3-yl)aminoethyl}phenol
• CAS No: 1019533-31-3
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5214746
• PubChem ID: 43190447
• Update Time: 2026-03-06

2-{1-(pentan-3-yl)aminoethyl}phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[1-[(1-ethylpropyl)amino]ethyl]-
• 2-{1-(pentan-3-yl)aminoethyl}phenol

• Inchi： 1S/C13H21NO/c1-4-11(5-2)14-10(3)12-8-6-7-9-13(12)15/h6-11,14-15H,4-5H2,1-3H3
• InChI Key： JNCKHJWQNMPGAJ-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC=C1C(NC(CC)CC)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on 2-{1-(pentan-3-yl)aminoethyl}phenol

Introduction to 2-{1-(pentan-3-ylaminoethyl})phenol (CAS No. 1019533-31-3)

2-{1-(pentan-3-ylaminoethyl})phenol, identified by the Chemical Abstracts Service Number (CAS No.) 1019533-31-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a phenolic hydroxyl group attached to an amine-substituted pentyl chain, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of functional groups in this compound makes it a promising candidate for further investigation in drug discovery and therapeutic applications.

The structural framework of 2-{1-(pentan-3-ylaminoethyl})phenol consists of a benzene ring substituted with an aminoethyl chain that terminates in a pentan-3-yl group. This configuration imparts both hydrophilic and lipophilic properties to the molecule, which is a critical factor in determining its solubility, bioavailability, and interaction with biological targets. The presence of the phenolic hydroxyl group further enhances its potential as a pharmacophore, enabling hydrogen bonding interactions with various biomolecules.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, neurodegeneration, and cancer. The amine and phenolic groups in 2-{1-(pentan-3-ylaminoethyl})phenol suggest that it may have the ability to interact with enzymes and receptors involved in these processes. For instance, the phenolic hydroxyl group can act as a hydrogen bond acceptor, while the amine group can participate in salt bridge formation or coordinate with metal ions, which are common mechanisms in drug-receptor interactions.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds like 2-{1-(pentan-3-ylaminoethyl})phenol, with their complex structural motifs, offer a rich scaffold for medicinal chemists to explore. By modifying the pentan-3-yl chain or introducing additional functional groups, researchers can fine-tune the pharmacological properties of this compound to develop more effective therapeutic agents. The ability to systematically vary structural features while maintaining core pharmacophoric elements is a key advantage of this approach.

The synthesis of 2-{1-(pentan-3-ylaminoethyl})phenol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions to introduce the amine-substituted ethyl chain onto the phenol backbone, followed by alkylation to attach the pentan-3-yl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to enhance reaction efficiency and selectivity.

In terms of biological activity, preliminary studies on 2-{1-(pentan-3-ylaminoethyl})phenol have shown promising results in cell-based assays. The compound has demonstrated potential inhibitory effects on certain enzymes implicated in inflammatory responses, suggesting its utility as an anti-inflammatory agent. Additionally, its ability to cross the blood-brain barrier due to its lipophilic nature makes it an attractive candidate for treating neurological disorders.

The development of new drug candidates is often accompanied by rigorous computational modeling and molecular dynamics simulations to predict their behavior in biological systems. These computational tools can help researchers understand how 2-{1-(pentan-3-ylaminoethyl})phenol interacts with target proteins at the atomic level. By identifying key binding residues and optimizing the compound's structure based on these insights, scientists can enhance its potency and selectivity.

The pharmacokinetic properties of 2-{1-(pentan-3-ylaminoethyl})phenol are also an important consideration in its development as a therapeutic agent. Factors such as absorption, distribution, metabolism, and excretion (ADME) need to be carefully evaluated to ensure that the compound reaches its target site at effective concentrations while minimizing side effects. In vitro and in vivo studies are typically conducted to assess these parameters and guide further optimization efforts.

In conclusion, 2-{1-(pentan-3-ylaminoethyl})> is a structurally intriguing compound with potential applications in pharmaceutical research. Its unique combination of functional groups and favorable physicochemical properties make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in addressing unmet medical needs.>